Cas no 221272-62-4 (4'-C-Ethynylthymidine)

• Product Name: 4'-C-Ethynylthymidine
• CAS No: 221272-62-4
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 279727
• Update Time: 2025-05-20

4'-C-Ethynylthymidine Chemical and Physical Properties

Names and Identifiers

• Thymidine,4'-C-ethynyl-
• 1-[(2R,4S,5R)-5-ethynyl-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 4'-.alpha.-Ethynylthymidine
• 4'-alpha-Ethynylthymidine
• 4'C-ethynyl-thymidine
• 4'-C-Ethynylthymidine

• Inchi： 1S/C12H14N2O5/c1-3-12(6-15)8(16)4-9(19-12)14-5-7(2)10(17)13-11(14)18/h1,5,8-9,15-16H,4,6H2,2H3,(H,13,17,18)/t8-,9+,12+/m0/s1
• InChI Key： LLKVXAAJAGWZGF-YGOYTEALSA-N
• SMILES： O1[C@H](C[C@@H]([C@@]1(C#C)CO)O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 266.09032

Experimental Properties

• PSA: 99.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4'-C-Ethynylthymidine

Introduction to 4'-C-Ethynylthymidine (CAS No 221272-62-4): Applications and Recent Research Developments

4'-C-Ethynylthymidine, identified by its Chemical Abstracts Service (CAS) number 221272-62-4, is a significant compound in the field of pharmaceutical chemistry and molecular biology. This nucleoside analog has garnered considerable attention due to its structural uniqueness and versatile applications in drug development, particularly in the synthesis of nucleoside-based therapeutics. The introduction of an ethynyl group at the 4'-carbon position of thymidine imparts unique chemical properties, making it a valuable intermediate in the design of novel antiviral and anticancer agents.

The structural modification of nucleosides has been a cornerstone in the development of innovative therapeutic strategies. 4'-C-Ethynylthymidine exemplifies this approach by leveraging the ethynyl moiety for further functionalization. This group facilitates various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex molecular architectures. Such reactions are pivotal in the synthesis of antiviral drugs, particularly those targeting RNA viruses, where precise molecular interactions are crucial for efficacy.

Recent research has highlighted the potential of 4'-C-Ethynylthymidine in the development of next-generation antiviral agents. For instance, studies have demonstrated its utility in creating modified nucleosides that exhibit enhanced resistance to viral polymerase enzymes. This property is particularly relevant in the context of emerging viral strains, where rapid mutation rates necessitate the design of broad-spectrum inhibitors. The ethynyl group's ability to participate in multiple chemical modifications allows for fine-tuning of drug properties, such as bioavailability and target specificity.

In addition to its antiviral applications, 4'-C-Ethynylthymidine has shown promise in oncology research. Nucleoside analogs are well-documented for their ability to interfere with DNA replication and transcription, making them effective against rapidly dividing cancer cells. The incorporation of an ethynyl group enhances the compound's binding affinity to biological targets, such as DNA polymerases and reverse transcriptases. This improved binding affinity translates to higher therapeutic efficacy and potentially lower toxicity profiles compared to conventional nucleoside drugs.

The synthesis of 4'-C-Ethynylthymidine involves multi-step organic transformations, starting from commercially available thymidine derivatives. Key steps include selective protection of hydroxyl groups, introduction of the ethynyl group via metal-catalyzed coupling reactions, and subsequent deprotection protocols. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize yield and purity. These techniques not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

Advances in computational chemistry have further accelerated the development of 4'-C-Ethynylthymidine-based therapeutics. Molecular modeling studies predict optimal drug-like properties, such as solubility and metabolic stability, enabling rational drug design. Additionally, computational screening identifies potential lead compounds with improved pharmacokinetic profiles. Such integrative approaches combining experimental synthesis with computational analysis are revolutionizing drug discovery pipelines.

The role of 4'-C-Ethynylthymidine in gene therapy is another emerging area of interest. Nucleoside analogs can be engineered to deliver therapeutic payloads into target cells or tissues. The ethynyl group serves as a handle for conjugating additional functional moieties, such as targeting ligands or therapeutic agents. This modular design allows for tailored gene delivery systems with enhanced specificity and efficacy.

Evaluation of 4'-C-Ethynylthymidine's biological activity involves rigorous preclinical studies. In vitro assays assess cytotoxicity, antiviral potency, and interaction with biological targets. Animal models provide insights into pharmacokinetics and safety profiles before human trials commence. These studies are critical for determining optimal dosing regimens and identifying potential side effects.

The future prospects for 4'-C-Ethynylthymidine are promising, with ongoing research exploring novel applications in personalized medicine and precision oncology. Innovations in CRISPR-Cas9 technology allow for targeted delivery of nucleoside analogs to specific genomic loci, enhancing therapeutic precision. Furthermore, advancements in mRNA vaccine technology highlight the importance of nucleoside analogs in modulating immune responses.

In conclusion,4'-C-Ethynylthymidine (CAS No 221272-62-4) represents a versatile building block in pharmaceutical chemistry with far-reaching implications across multiple therapeutic domains. Its unique structural features enable diverse functionalization pathways, making it indispensable in drug discovery efforts aimed at addressing unmet medical needs.